Cas no 1219905-47-1 (N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide)

• Product Name: N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide
• CAS No: 1219905-47-1
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 6348204
• PubChem ID: 49670573
• Update Time: 2025-05-21

N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide
• N1-(4-ethylphenyl)-N2-((1-hydroxycyclopentyl)methyl)oxalamide
• 1219905-47-1
• N'-(4-ethylphenyl)-N-[(1-hydroxycyclopentyl)methyl]ethanediamide
• VU0525692-1
• N'-(4-ethylphenyl)-N-[(1-hydroxycyclopentyl)methyl]oxamide
• AKOS024524657
• F5857-6344

• Inchi： 1S/C16H22N2O3/c1-2-12-5-7-13(8-6-12)18-15(20)14(19)17-11-16(21)9-3-4-10-16/h5-8,21H,2-4,9-11H2,1H3,(H,17,19)(H,18,20)
• InChI Key： ZHYJHTURFIOXHN-UHFFFAOYSA-N
• SMILES： OC1(CNC(C(NC2C=CC(=CC=2)CC)=O)=O)CCCC1

Computed Properties

• Exact Mass: 290.16304257g/mol
• Monoisotopic Mass: 290.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.4Ų

Additional information on N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide

Introduction to N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide (CAS No. 1219905-47-1)

N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide, a compound with the CAS number 1219905-47-1, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The unique combination of substituents, including the 4-ethylphenyl and 1-hydroxycyclopentyl groups, contributes to its distinctive chemical properties and biological activities.

The N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide structure is a testament to the growing sophistication of modern synthetic chemistry. The presence of both aromatic and cyclic aliphatic moieties in its framework suggests a multifaceted approach to molecular design. Such compounds are often explored for their ability to interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic agents.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The 4-ethylphenyl moiety, in particular, has been identified as a key structural feature that can influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. Its ability to engage with specific receptors or enzymes may enhance the compound's efficacy and selectivity.

The 1-hydroxycyclopentyl group adds another layer of complexity to the molecule. Hydroxylated cyclic structures are known for their role in various biochemical processes and have been incorporated into numerous lead compounds. The cyclopentyl ring, with its rigid conformation, can provide stability to the molecule while also influencing its solubility and metabolic fate. These characteristics make it an attractive scaffold for further derivatization and optimization.

The synthesis of N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide involves a series of well-defined chemical transformations. Advanced synthetic methodologies, including cross-coupling reactions and cyclization techniques, are employed to construct the desired framework. The precision required in these reactions underscores the importance of high-quality reagents and controlled reaction conditions.

The pharmacological profile of this compound is currently under investigation in several academic and industrial research settings. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes or receptors relevant to neurological disorders, inflammation, and metabolic diseases. The dual functionality provided by the amino groups in the methylethanediamide moiety further enhances its potential as a pharmacophore.

One of the most exciting aspects of this research is the integration of computational methods into the drug discovery process. Molecular modeling and virtual screening techniques are being used to predict how N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide might interact with biological targets. These simulations can help identify promising derivatives and guide experimental efforts more efficiently.

The development of novel drug candidates is a complex and iterative process that often requires interdisciplinary collaboration. Chemists, biologists, pharmacologists, and computer scientists all play crucial roles in bringing new therapies to fruition. The case of N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide exemplifies how cutting-edge research can lead to innovative solutions for unmet medical needs.

In conclusion, N'-(4-ethylphenyl)-N-(1-hydroxycyclopentyl)methylethanediamide (CAS No. 1219905-47-1) represents a promising avenue in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of medicine.